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Compound of Interest

Compound Name: Ponesimod-d7

Cat. No.: B12370682 Get Quote

Researchers and drug development professionals handling Ponesimod-d7 must adhere to

strict disposal procedures to ensure laboratory safety and environmental protection. As a

deuterated analog of Ponesimod, Ponesimod-d7 is expected to share similar toxicological

properties. Ponesimod is classified as harmful if swallowed, causes skin and serious eye

irritation, may cause respiratory irritation, and is very toxic to aquatic life with long-lasting

effects[1][2][3][4]. Therefore, proper disposal is not merely a procedural formality but a critical

step in responsible chemical management.

Immediate Safety and Handling
Before disposal, it is essential to handle Ponesimod-d7 with appropriate personal protective

equipment (PPE). This includes wearing protective gloves, and eye and face protection[3]. In

case of accidental contact, immediately wash the affected skin with soap and plenty of water

and rinse eyes cautiously with water for several minutes. For spills, absorb the material with a

non-combustible absorbent material and decontaminate surfaces.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of Ponesimod-d7 is to treat it as hazardous waste and to

adhere strictly to local, state, and federal regulations.

Waste Identification and Segregation:
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Pure, unused Ponesimod-d7 should be collected in a designated, properly labeled, and

sealed hazardous waste container.

Contaminated materials, such as gloves, absorbent pads, and empty vials, must also be

treated as hazardous waste and collected in a separate, appropriately labeled container.

Waste Collection:

Use a dedicated, leak-proof container for all Ponesimod-d7 waste.

The container must be clearly labeled with "Hazardous Waste" and the chemical name

"Ponesimod-d7".

Storage:

Store the hazardous waste container in a designated, secure area away from incompatible

materials such as strong acids, bases, oxidizing agents, and reducing agents.

The storage area should be cool, dry, and well-ventilated.

Disposal:

Arrange for a licensed hazardous waste disposal company to collect and dispose of the

Ponesimod-d7 waste.

Do not dispose of Ponesimod-d7 down the drain or in regular trash, as it is toxic to

aquatic life.

Provide the disposal company with the Safety Data Sheet (SDS) for Ponesimod to ensure

they have all the necessary information for safe handling and disposal.

Quantitative Hazard Data
For a clear understanding of the hazards associated with Ponesimod, the following table

summarizes the key classifications from its Safety Data Sheet.
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Hazard
Classification

Category Hazard Statement Citations

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

Skin Irritation 2
H315: Causes skin

irritation

Eye Irritation 2A
H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation

Reproductive Toxicity 1A

H360: May damage

fertility or the unborn

child

Hazardous to the

Aquatic Environment,

Acute

1
H400: Very toxic to

aquatic life

Hazardous to the

Aquatic Environment,

Chronic

1

H410: Very toxic to

aquatic life with long

lasting effects

Hazardous to the

Aquatic Environment,

Chronic

2

H411: Toxic to aquatic

life with long lasting

effects

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ponesimod-d7.
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Ponesimod-d7 Waste Generated

Is the waste pure compound or contaminated material?

Collect in a labeled, sealed hazardous waste container for chemicals

Pure Compound

Collect in a labeled, sealed hazardous waste container for contaminated solids

Contaminated Material

Store in a designated, secure area

Is the container full? 

No

Arrange for pickup by a licensed hazardous waste disposal company

Yes

Provide Safety Data Sheet to disposal company

Waste Disposed of in Accordance with Regulations

Click to download full resolution via product page

Ponesimod-d7 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

